Cas no 293326-85-9 (3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester)

• Product Name: 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester
• CAS No: 293326-85-9
• MF: C₁₂H₁₀F₃N₃O₃S
• MW: 333.286311626434
• CID: 1061416
• PubChem ID: 15510292
• Update Time: 2025-08-02

3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-[[[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbonyl]amino]-2-thiophenecarboxylic Acid Methyl Ester
• 3-[[[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbonyl]amino]-2-thiophenecarboxylic Acid Methyl
• Methyl 3-(1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamido)thiophene-2-carboxylate
• NBPPNMMMFLLZSK-UHFFFAOYSA-N
• 293326-85-9
• DB-304367
• Methyl 3-[[1-methyl-3-(trifluoromethyl)pyrazole-4-carbonyl]amino]thiophene-2-carboxylate
• 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester

• Inchi： 1S/C12H10F3N3O3S/c1-18-5-6(9(17-18)12(13,14)15)10(19)16-7-3-4-22-8(7)11(20)21-2/h3-5H,1-2H3,(H,16,19)
• InChI Key： NBPPNMMMFLLZSK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NC(C1=CN(C)N=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 333.03949685g/mol
• Monoisotopic Mass: 333.03949685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester

Introduction to 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester (CAS No. 293326-85-9) and Its Emerging Applications in Chemical Biology

3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester, identified by its CAS number 293326-85-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by the presence of fused rings, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its trifluoromethyl substituent and the unique combination of pyrazole and thiophene moieties, contribute to its distinct chemical properties and biological relevance.

The pyrazole core is a prominent scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases, including infectious diseases, cancer, and inflammatory conditions. The introduction of a methyl group at the 1-position of the pyrazole ring enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the presence of a trifluoromethyl group at the 3-position introduces electron-withdrawing effects, which can modulate the pharmacokinetic properties of the compound, such as its solubility, metabolic stability, and binding affinity to biological targets.

The 2-thiophenecarboxylic acid methyl ester moiety further enriches the structural complexity of this compound. Thiophene derivatives are well-documented for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The ester functionality not only serves as a protecting group but also contributes to the compound's bioavailability and metabolic pathways. This combination of structural elements makes 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester a promising candidate for further exploration in drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. The unique structural features of this compound have been leveraged in several research studies aimed at identifying novel bioactive molecules. For instance, studies have demonstrated that derivatives of pyrazole-thiophene hybrids exhibit significant inhibitory effects on enzymes involved in cancer progression. The trifluoromethyl group plays a crucial role in enhancing the binding affinity of these compounds to their target enzymes, thereby improving their therapeutic efficacy.

In addition to its potential in oncology research, this compound has shown promise in other therapeutic areas. Researchers have explored its interactions with bacterial enzymes responsible for antibiotic resistance, suggesting that it could be used to develop novel antibiotics or combination therapies. The structural flexibility provided by the pyrazole-thiophene framework allows for further derivatization, enabling chemists to fine-tune the properties of the molecule for specific applications.

The synthesis of 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 1-methylpyrazole and 2-thienylacetic acid derivatives. These intermediates are then coupled using classical coupling reactions or transition-metal-catalyzed methods to form the desired heterocyclic structure. The introduction of the trifluoromethyl group is often achieved through halogenation followed by metal-catalyzed triflation reactions.

The final step involves esterification to protect the carboxylic acid group, ensuring stability during storage and further functionalization. Each step in the synthesis must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how different conformations of the molecule interact with proteins and enzymes. These studies have guided researchers in designing analogs with improved binding affinities and selectivity.

The pharmacokinetic profile of 3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester is another critical aspect that has been extensively studied. In vitro assays have shown that this compound exhibits moderate solubility in aqueous media but better solubility in organic solvents commonly used in drug formulations. This property is essential for developing effective drug delivery systems that ensure optimal bioavailability.

Preclinical studies have also provided valuable data on the safety profile of this compound. Initial toxicity assessments have indicated that it is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. These findings are crucial for guiding future clinical trials aimed at evaluating its therapeutic potential in humans.

The integration of computational biology tools has further enhanced our understanding of how this compound interacts with biological systems. Network pharmacology approaches have been used to identify potential downstream targets and pathways modulated by this molecule. These insights have provided new avenues for drug development by highlighting key molecular players involved in disease mechanisms.

In conclusion,3-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcarbonylamino-2-thiophenecarboxylic Acid Methyl Ester (CAS No. 293326-85-9) represents a significant advancement in chemical biology research due to its unique structural features and promising biological activities. Its synthesis showcases the ingenuity of modern organic chemistry techniques while offering new opportunities for therapeutic intervention across multiple disease areas.